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Compound of Interest

Compound Name: 4-Tridecanone

CAS No.: 26215-90-7

Cat. No.: B1593830

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Tridecanone (CAS No. 26215-90-7), also known as n-nonyl n-propyl ketone, is a long-chain

aliphatic ketone.[1] While not as extensively studied as some of its isomers, 4-tridecanone and

similar ketones are of interest for their potential applications in various fields, including as

flavoring agents, fragrances, and semiochemicals. This technical guide provides a

comprehensive overview of the chemical properties, structure, synthesis, and analysis of 4-
tridecanone, aimed at researchers and professionals in the chemical and life sciences.

Chemical Structure and Identification
4-Tridecanone is a 13-carbon ketone with the carbonyl group located at the fourth carbon

position. Its structure consists of a propyl group and a nonyl group attached to the carbonyl

carbon.
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IUPAC Name: Tridecan-4-one[1]

Synonyms: n-Nonyl n-propyl ketone[1]

CAS Number: 26215-90-7[1]

Molecular Formula: C₁₃H₂₆O[1]

Molecular Weight: 198.34 g/mol [1]

InChI: InChI=1S/C13H26O/c1-3-5-6-7-8-9-10-12-13(14)11-4-2/h3-12H2,1-2H3[1]

InChIKey: JWSRUPAFLPWLNO-UHFFFAOYSA-N[1]

SMILES: CCCCCCCCCC(=O)CCC[2]

Physicochemical Properties
4-Tridecanone is a white solid or melt at room temperature with a characteristic waxy or fatty

odor.[1][3] A summary of its key physical and chemical properties is presented in the table

below.

Property Value Source(s)

Appearance White solid or melt [1]

Melting Point 18-19 °C [1]

Boiling Point 260.66 °C (estimated) [3]

Flash Point 79.70 °C (estimated) [3]

Solubility in Water 4.53 mg/L at 25 °C (estimated) [3]

logP (o/w) 5.053 (estimated) [3]

Synthesis of 4-Tridecanone
While specific, detailed experimental protocols for the synthesis of 4-tridecanone are not

readily available in the searched literature, two primary and well-established synthetic routes
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for ketones of this type can be proposed: the Grignard reaction and the oxidation of a

secondary alcohol.

Grignard Reaction with a Nitrile
A common and effective method for synthesizing ketones is the reaction of a Grignard reagent

with a nitrile. For 4-tridecanone, this would involve the reaction of nonylmagnesium bromide

with butyronitrile. The Grignard reagent acts as a nucleophile, attacking the electrophilic carbon

of the nitrile. The resulting imine intermediate is then hydrolyzed to yield the ketone.

Proposed Reaction Scheme:

Formation of Grignard Reagent: Nonylmagnesium bromide is prepared by reacting 1-

bromononane with magnesium metal in an anhydrous ether solvent.

Reaction with Nitrile: The prepared nonylmagnesium bromide is then reacted with

butyronitrile.

Hydrolysis: The intermediate imine is hydrolyzed with an aqueous acid to produce 4-
tridecanone.

1-Bromononane

Nonylmagnesium bromide

  + Mg
(Anhydrous Ether)

Mg Imine Intermediate

  + Butyronitrile

Butyronitrile
4-Tridecanone

  + H3O+
(Hydrolysis)

H3O+

H3O

Click to download full resolution via product page
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Caption: Grignard synthesis of 4-Tridecanone.

Oxidation of 4-Tridecanol
Another common method for the synthesis of ketones is the oxidation of the corresponding

secondary alcohol. In this case, 4-tridecanol would be oxidized to 4-tridecanone. Various

oxidizing agents can be employed for this transformation, with common choices including

chromic acid (Jones reagent), pyridinium chlorochromate (PCC), or Swern oxidation conditions.

Proposed Reaction Scheme:

Starting Material: 4-Tridecanol.

Oxidation: 4-Tridecanol is treated with a suitable oxidizing agent.

Work-up and Purification: The reaction mixture is worked up to isolate and purify the 4-
tridecanone product.

4-Tridecanol

4-Tridecanone

Oxidation

e.g., CrO3, H2SO4
(Jones Reagent)

Click to download full resolution via product page

Caption: Oxidation of 4-Tridecanol to 4-Tridecanone.

Spectroscopic Analysis
Spectroscopic techniques are essential for the identification and characterization of 4-
tridecanone.

Infrared (IR) Spectroscopy
The IR spectrum of 4-tridecanone exhibits characteristic absorptions for an aliphatic ketone.

The most prominent feature is the strong C=O stretching vibration.
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Key IR Absorptions:

Wavenumber (cm⁻¹) Vibration Description

~2925, 2855 C-H stretch
Strong, sharp peaks

characteristic of alkyl chains.

~1715 C=O stretch
Strong, sharp peak, indicative

of a saturated ketone.

~1465 C-H bend Methylene scissoring.

~1375 C-H bend Methyl rocking.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Both ¹H and ¹³C NMR spectroscopy are vital for confirming the structure of 4-tridecanone.

¹H NMR Spectroscopy: The ¹H NMR spectrum would show signals corresponding to the

different proton environments in the molecule. The protons alpha to the carbonyl group (on C3

and C5) would be deshielded and appear as triplets. The terminal methyl groups of the propyl

and nonyl chains would appear as triplets at the most upfield positions. The methylene protons

of the alkyl chains would appear as a complex multiplet in the middle of the spectrum.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum provides a distinct signal for each unique

carbon atom. The carbonyl carbon (C4) would be the most deshielded, appearing significantly

downfield.

Predicted ¹³C NMR Chemical Shifts:

Carbon Atom Predicted Chemical Shift (ppm)

C=O (C4) ~211

α-CH₂ (C3, C5) ~42-43

Other CH₂ ~22-32

Terminal CH₃ ~14
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Mass Spectrometry (MS)
Mass spectrometry of 4-tridecanone would show a molecular ion peak (M⁺) at m/z 198. The

fragmentation pattern would be characteristic of a long-chain ketone, with alpha-cleavage

being a dominant fragmentation pathway. This would result in the formation of acylium ions.

Expected Key Fragments:

m/z 198: Molecular ion (M⁺)

m/z 155: Loss of a propyl radical (C₃H₇)

m/z 71: Propionyl cation (CH₃CH₂CO⁺)

m/z 57: Butanoyl cation (CH₃CH₂CH₂CO⁺) - resulting from McLafferty rearrangement.

m/z 43: Propyl cation (CH₃CH₂CH₂⁺)

Potential Applications
While research on the specific applications of 4-tridecanone is not as extensive as for some of

its isomers, its chemical properties suggest potential uses in several areas.

Flavor and Fragrance Industry
Long-chain ketones are known for their waxy, fatty, and sometimes fruity or floral notes.[3]

Although not explicitly listed for flavor use, the structural similarity of 4-tridecanone to other

ketones used in the industry suggests it could be investigated as a component in flavor and

fragrance formulations.[3]

Semiochemicals
Many long-chain ketones serve as semiochemicals, which are chemicals used for

communication between organisms.[4] These can act as pheromones (intraspecific

communication) or kairomones (interspecific communication).[4] While no specific insect

species has been identified as using 4-tridecanone as a pheromone or kairomone in the

available literature, its structural class makes it a candidate for investigation in chemical
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ecology and pest management research. Kairomones, for instance, can be used to attract

natural predators or parasites of pest insects.[4]

Safety and Handling
As with any chemical, proper safety precautions should be taken when handling 4-
tridecanone. It is important to consult the Safety Data Sheet (SDS) provided by the supplier for

detailed information on hazards, handling, and storage. Generally, it should be handled in a

well-ventilated area, and personal protective equipment such as gloves and safety glasses

should be worn. It is classified as a combustible solid.[2]

Conclusion
4-Tridecanone is an aliphatic ketone with well-defined chemical and physical properties. Its

synthesis can be achieved through established organic chemistry reactions, and its structure

can be unequivocally confirmed using modern spectroscopic techniques. While its applications

are not yet fully explored, its potential as a flavoring agent, fragrance component, or

semiochemical warrants further investigation by researchers in various fields of chemistry and

biology. This guide provides a foundational understanding of 4-tridecanone to support such

future research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

2. taylorandfrancis.com [taylorandfrancis.com]

3. EP0074140B1 - Cream flavor composition for use with buttery flavored food products -
Google Patents [patents.google.com]

4. Role of phermones and kairmones for insect suppression systems and their possible
health and environmental impacts - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Tridecanone:
Chemical Properties, Structure, and Analysis]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1593830/docs#an-in-depth-technical-guide-to-4-
tridecanone-chemical-properties-structure-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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